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Compound of Interest

Compound Name: 6-Hydroxy-5-methyl-2-hexanone

CAS No.: 68208-73-1

Cat. No.: B12690564

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-Hydroxy-5-methyl-2-hexanone,

including its chemical identity, physicochemical properties, and a survey of related isomers.

Due to the limited availability of experimental data for 6-Hydroxy-5-methyl-2-hexanone, this

document also presents information on the closely related isomers, 4-Hydroxy-5-methyl-2-

hexanone and 5-Hydroxy-5-methyl-2-hexanone, to provide a contextual understanding. This

guide aims to serve as a foundational resource for researchers and professionals in drug

development and chemical synthesis by consolidating available data and highlighting areas for

future investigation.

Chemical Identity and Nomenclature
The nomenclature and structural identifiers for 6-Hydroxy-5-methyl-2-hexanone are crucial

for unambiguous scientific communication.

IUPAC Name: 6-hydroxy-5-methylhexan-2-one[1]
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Synonyms:

6-Hydroxy-5-methyl-2-hexanone[1]

BG740339BS[2]

2-Hexanone, 6-hydroxy-5-methyl-[1]

Chemical Structure:

Caption: Chemical structure of 6-hydroxy-5-methylhexan-2-one.

Physicochemical Properties
Currently, most of the available physicochemical data for 6-hydroxy-5-methylhexan-2-one are

computed rather than experimentally determined. These calculated values provide estimations

of the compound's properties.

Property Value Source

Molecular Formula C7H14O2 PubChem[1]

Molecular Weight 130.18 g/mol PubChem[1]

XLogP3 0.3 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Exact Mass 130.099379685 PubChem[1]

Topological Polar Surface Area 37.3 Å² PubChem[1]

Data on Related Isomers
Experimental data for isomers of 6-hydroxy-5-methyl-2-hexanone are more readily available

and are presented here for comparative purposes.
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4-Hydroxy-5-methyl-2-hexanone
This isomer has been studied in the context of fragrance and flavor chemistry.

Table of Properties for 4-Hydroxy-5-methyl-2-hexanone:

Property Value Source

CAS Number 38836-21-4 BOC Sciences[3]

Molecular Formula C7H14O2 BOC Sciences[3]

Molecular Weight 130.18 g/mol BOC Sciences[3]

Boiling Point 199.5 °C at 760 mmHg BOC Sciences[3]

Density 0.933 g/cm³ BOC Sciences[3]

Purity 95% BOC Sciences[3]

5-Hydroxy-5-methyl-2-hexanone
This tertiary alcohol isomer also has some available data.

Table of Properties for 5-Hydroxy-5-methyl-2-hexanone:

Property Value Source

CAS Number 42137-04-2 PubChem

Molecular Formula C7H14O2 PubChem

Molecular Weight 130.18 g/mol PubChem

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 6-hydroxy-5-methylhexan-2-

one are not readily available in the current scientific literature. However, general synthetic

strategies for related hydroxy ketones can be inferred.

Hypothetical Synthetic Workflow:
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A plausible synthetic route to 6-hydroxy-5-methylhexan-2-one could involve the oxidation of a

corresponding diol or the reduction of a diketone. A more specific hypothetical workflow is

presented below.

5-Methyl-1-hexene 5-Methylhexane-1,2-diol

Dihydroxylation
(e.g., OsO4, NMO)

6-Hydroxy-5-methylhexan-2-one

Selective Oxidation
(e.g., PCC, PDC)

6-Hydroxy-5-methylhexan-2-one

In Vitro Screening
(e.g., cell-based assays, enzyme inhibition)

Hit Identification

Lead Optimization

In Vivo Studies
(animal models)

Clinical Trials

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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